Cas no 1334374-40-1 (6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine)

• Product Name: 6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine
• CAS No: 1334374-40-1
• MF: C₁₁H₁₃BrN₂OS
• MW: 301.202720403671
• CID: 5843260
• PubChem ID: 56724919
• Update Time: 2025-09-27

6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-imine
• 6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine
• AKOS024627684
• 6-bromo-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-imine
• 1334374-40-1
• F2146-0182

• Inchi： 1S/C11H13BrN2OS/c1-2-15-6-5-14-9-4-3-8(12)7-10(9)16-11(14)13/h3-4,7,13H,2,5-6H2,1H3
• InChI Key： KIQLUGLKPPPNGD-UHFFFAOYSA-N
• SMILES： S1C2=CC(Br)=CC=C2N(CCOCC)C1=N

Computed Properties

• Exact Mass: 299.99320g/mol
• Monoisotopic Mass: 299.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine

Introduction to 6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine (CAS No. 1334374-40-1)

6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine, identified by its CAS number 1334374-40-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class, a structural motif widely recognized for its diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 6-position and an ethoxyethyl group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The< strong>benzothiazole core is a key pharmacophore in many bioactive molecules, exhibiting a broad spectrum of biological functions including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The imine functionality at the 2-position further enhances the compound's reactivity, allowing for various chemical transformations that can be exploited in the design of novel derivatives. The< strong>6-bromo group serves as a versatile handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl moieties. Similarly, the< strong>3-(2-ethoxyethyl) side chain imparts lipophilicity and may influence membrane permeability, which are critical factors in drug bioavailability.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting post-translational modifications (PTMs), which play crucial roles in various cellular processes. Among these PTMs, protein phosphorylation is one of the most extensively studied and well-characterized. However, other modifications such as ubiquitination, acetylation, and methylation are also emerging as important therapeutic targets. The< strong>6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine structure presents an intriguing framework for designing modulators of these PTMs due to its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The< strong>bromobenzothiazole scaffold has been explored in several kinase inhibition studies, where it has shown promising activity against various tyrosine kinases. The< strong>imine moiety can serve as a hydrogen bond acceptor or participate in coordination with metal ions often found in kinase active sites. Additionally, the< strong>2-ethoxyethyl group can be tailored to optimize solubility and binding affinity by adjusting its conformational flexibility.

The synthesis of< strong>6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. The bromination step at the 6-position is typically performed using brominating agents such as N-bromosuccinimide (NBS) under controlled conditions to prevent over-bromination or side reactions. Subsequent functionalization at the 3-position with the< strong>2-ethoxyethyl group can be achieved through nucleophilic substitution reactions using appropriate alkylating agents or via condensation reactions involving aldehydes or ketones.

The pharmacological evaluation of this compound has revealed several interesting properties that warrant further investigation. In vitro studies have demonstrated its ability to inhibit the activity of certain kinases with IC50 values in the low micromolar range. This inhibitory effect is attributed to its ability to mimic natural substrates or compete with ATP binding within the kinase active site. Moreover, preliminary cell-based assays have shown that< strong>6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine can modulate downstream signaling pathways associated with these kinases, leading to changes in cell proliferation and migration.

The structural features of this compound also make it an attractive candidate for developing probes in chemical biology research. By incorporating fluorophores or other reporter groups into its structure, researchers can create tools to study protein-protein interactions or track subcellular localization with high precision. Such probes are invaluable for elucidating complex biological networks and understanding disease mechanisms at a molecular level.

In conclusion,6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-imine(CAS No. 1334374-40-1) represents a promising lead compound with diverse applications in pharmaceutical research and drug development. Its unique structural attributes allow for versatile chemical modifications while maintaining potent biological activity against key targets such as kinases and other enzymes involved in disease pathways. As our understanding of molecular mechanisms continues to evolve,benzothiazole-based compounds like this one will undoubtedly play an important role in shaping future therapeutic strategies.